Cas no 1496236-55-5 (2-(2-Methylpropyl)-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(2-Methylpropyl)-2H-1,2,3-triazol-4-amine
• CAS No: 1496236-55-5
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 5704977
• PubChem ID: 82418185
• Update Time: 2025-08-03

2-(2-Methylpropyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1496236-55-5
• SCHEMBL22576366
• EN300-783831
• 2-(2-Methylpropyl)-2H-1,2,3-triazol-4-amine
• 2H-1,2,3-Triazol-4-amine, 2-(2-methylpropyl)-

• Inchi： 1S/C6H12N4/c1-5(2)4-10-8-3-6(7)9-10/h3,5H,4H2,1-2H3,(H2,7,9)
• InChI Key： UTHVCUYQCFCHTR-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)N=CC(N)=N1

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 279.9±32.0 °C(Predicted)
• pka: 3.25±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams